Cas no 75665-89-3 (1-(4-ethoxy-3-methoxyphenyl)ethan-1-one)

1-(4-Ethoxy-3-methoxyphenyl)ethan-1-one is a substituted acetophenone derivative characterized by its ethoxy and methoxy functional groups at the 4- and 3-positions of the phenyl ring, respectively. This compound is of interest in organic synthesis due to its role as a versatile intermediate in the production of pharmaceuticals, fragrances, and specialty chemicals. Its electron-rich aromatic structure makes it suitable for further functionalization, including condensation and substitution reactions. The presence of both alkoxy groups enhances its solubility in organic solvents, facilitating purification and handling. High-purity grades are available for applications requiring precise stoichiometry or low impurity levels. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows.

1-(4-ethoxy-3-methoxyphenyl)ethan-1-one structure

75665-89-3 structure

Product Name:1-(4-ethoxy-3-methoxyphenyl)ethan-1-one

CAS No:75665-89-3

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:539188

PubChem ID:10607843

Update Time:2025-06-07

1-(4-ethoxy-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(4-ethoxy-3-methoxyphenyl)-
- 1-(4-ethoxy-3-methoxyphenyl)ethanone
- 1-(4-ethoxy-3-methoxyphenyl)ethan-1-one
- AKOS000167962
- 4'-ethoxy-3'-methoxyacetophenone
- SCHEMBL10764055
- A1-05664
- DTXSID10442396
- 75665-89-3
- EN300-1855814
- Inchi： 1S/C11H14O3/c1-4-14-10-6-5-9(8(2)12)7-11(10)13-3/h5-7H,4H2,1-3H3
- InChI Key： SAPLPINBKKAUOI-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(C(C)=O)=CC=1OC

Computed Properties

Exact Mass: 194.094294304g/mol
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35.5Å²

1-(4-ethoxy-3-methoxyphenyl)ethan-1-one Pricemore >>

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Enamine	EN300-1855814-0.25g	1-(4-ethoxy-3-methoxyphenyl)ethan-1-one	75665-89-3	0.25g	$249.0	2023-09-18
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